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Compound of Interest

Compound Name: Jatrorrhizine Chloride

Cat. No.: B191645

Application Notes and Protocols for Researchers

Jatrorrhizine, a protoberberine alkaloid isolated from various medicinal plants such as Coptis
chinensis and Phellodendron amurense, has emerged as a compelling lead compound in the
field of drug discovery.[1][2] Its diverse pharmacological activities, including anticancer, anti-
inflammatory, antidiabetic, neuroprotective, and antimicrobial properties, underscore its
therapeutic potential.[1][2] This document provides detailed application notes, summarizing key
guantitative data, and comprehensive experimental protocols for researchers, scientists, and
drug development professionals investigating jatrorrhizine.

Application Notes

Jatrorrhizine exerts its biological effects through the modulation of multiple signaling pathways,
making it a molecule of interest for developing treatments for a wide range of diseases.

Anticancer Activity

Jatrorrhizine has demonstrated significant cytotoxic effects against various cancer cell lines. Its
mechanisms of action include the induction of apoptosis, cell cycle arrest, and inhibition of
metastasis. A key pathway implicated in its anticancer effects is the Wnt/p-catenin signaling
pathway.[3][4][5]

Quantitative Data: Anticancer Activity of Jatrorrhizine
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. Cancer Exposure

Cell Line Assay IC50 Value . Reference
Type Time
Colorectal 6.75+0.29

HCT-116 ) MTT 72 h [3][5]
Carcinoma Y
Colorectal 5.29+£0.13

HT-29 _ MTT 72 h [3][5]
Carcinoma UM
Metastatic Proliferation 474 +1.6 N

C8161 Not Specified  [6]
Melanoma Assay pumol/I

Anti-inflammatory Activity

Jatrorrhizine exhibits potent anti-inflammatory properties by inhibiting the production of pro-
inflammatory mediators. It has been shown to suppress the NF-kB signaling pathway and the
NLRP3 inflammasome, both critical players in the inflammatory response.[7]

Quantitative Data: Anti-inflammatory Activity of Jatrorrhizine

Cell Line/Model Condition Key Findings Reference
Collagen-Induced - Suppressed NF-kB
h Arthritis L
Arthritis (Rats) and MAPK activation
Helicobacter pylori- Inhibited NLRP3
induced gastritis Gastritis inflammasome and [7]
(Rats) NF-kB signaling

Neuroprotective Effects

Jatrorrhizine has shown promise in protecting neurons from oxidative stress-induced injury and
apoptosis, suggesting its potential in the treatment of neurodegenerative diseases.[3][9]

Quantitative Data: Neuroprotective Activity of Jatrorrhizine
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. Effective o
Cell Line Insult . Key Findings Reference
Concentration

Elevated cell
viability and

PC12 cells H20:2 0.01-10.0 uMm o [8]
antioxidant

enzyme activities

Inhibited
neurotoxicity,
Primary Rat reduced Bcl-
) H20:2 5-20 uM ) 9]
Cortical Neurons 2/Bax ratio, and
caspase-3

activation

Antimicrobial Activity

Jatrorrhizine possesses broad-spectrum antimicrobial activity against various bacteria and
fungi. The minimum inhibitory concentration (MIC) is a key parameter to quantify this activity.

Quantitative Data: Antimicrobial Activity of Jatrorrhizine

Microorganism Type MIC (pg/mL) Reference
Staphylococcus
aureus (MRSA) Bacteria 64
SA1199B
Antidiabetic Activity

Jatrorrhizine has demonstrated hypoglycemic effects in animal models of diabetes.[10] It has
been shown to improve endothelial function in diabetic and obese mice.[11]

Quantitative Data: Antidiabetic Activity of Jatrorrhizine
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Animal Model Dosage Key Findings Reference
) Significantly
Alloxan-induced
50 mg/kg, 100 mg/kg decreased blood [10]

hyperglycemic mice

glucose levels

Diet-induced obese
i 50 mg/kg/day (oral)
mice

Improved glucose
tolerance and insulin [11]

sensitivity

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of jatrorrhizine's mechanisms of action and to guide
experimental design, the following diagrams illustrate key signaling pathways and a general

workflow for investigating its bioactivities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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